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Executive Summary

5-Bromo-2-chloro-3-ethylpyridine (CAS: 1211529-99-5) is a highly functionalized
heterocyclic building block extensively used in the synthesis of pharmaceutical intermediates.
Its structure—featuring a pyridine core with halogen handles (bromo, chloro) and an alkyl
(ethyl) substituent—makes it a critical scaffold for transition-metal catalyzed cross-coupling

reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Despite its utility, this compound presents specific handling challenges due to its potential for
skin sensitization, respiratory irritation, and sensitivity to environmental factors (light, oxidation).
This guide provides a self-validating safety protocol, moving beyond generic SDS advice to
offer field-proven handling strategies for drug development laboratories.

Physicochemical Profile & Stability

Understanding the physical state and stability profile is the first line of defense. The ethyl
substituent introduces lipophilicity and lowers the melting point compared to its methyl analog,
often resulting in a low-melting solid or viscous oil at room temperature.
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Property Specification Operational Implication

Unique identifier for inventory

CAS Number 1211529-99-5 )
tracking.[1]
Halogenated pyridine
Formula C7H7BrCIN o
derivative.
] Calculation basis for
Molecular Weight 220.49 g/mol o
stoichiometry.
May require warming (~30°C)
Physical State Low-melting solid or Qil for transfer; handle as liquid to
prevent spills.
- Soluble in organic solvents;
Solubility DMSO, DCM, Ethyl Acetate N
poor water solubility.
- ) ) - CRITICAL: Store under inert
Stability Light & Air Sensitive ) )
gas (Ar/N2) in amber vials.
Reacts violently with strong
Reactivity Electrophilic nucleophiles and oxidizing

agents.

Hazard Identification (GHS Classification)

While specific toxicological data for this exact analog is limited, the Precautionary Principle
dictates that we classify it based on the structure-activity relationship (SAR) of closely related
halogenated pyridines (e.g., 5-Bromo-2-chloro-3-methylpyridine).

Signal Word:WARNING
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Hazard Class H-Code Hazard Statement
Skin Irritation H315 Causes skin irritation.[2][3][4]
o Causes serious eye irritation.
Eye Irritation H319
[2][4][5]1[6]
May cause respiratory irritation
STOT-SE H335

(Single Exposure).[4][6]

Toxicological Insight: Pyridine derivatives can penetrate the stratum corneum. The presence of
halogens (Br, Cl) increases the potential for alkylating activity, suggesting a risk of sensitization
upon repeated exposure. Always treat as a potential sensitizer.

Engineering Controls & Personal Protective
Equipment (PPE)

Engineering Controls

e Primary Containment: All handling must occur within a certified Chemical Fume Hood with a
face velocity of 80—100 fpm.

¢ Inert Atmosphere: For synthesis, use Schlenk line techniques or a glovebox to prevent
hydrolytic degradation or oxidation, which can generate corrosive byproducts (HBr/HCI).

PPE Selection Logic

The choice of PPE is based on permeation resistance against the carrier solvent (often DCM or
DMSO) and the compound itself.

e Hand Protection:
o Standard: Double-gloving with Nitrile (min thickness 0.11 mm).

o High Risk (Spills/Synthesis):Silver Shield (Laminate) under Nitrile gloves. Rationale:
Halogenated heterocycles in organic solvents can permeate standard nitrile rapidly.
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» Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield required if handling >5g

or heating.

» Respiratory: If fume hood is unavailable (emergency only), use a full-face respirator with
OV/AG (Organic Vapor/Acid Gas) cartridges.

Operational Protocols
Safe Handling Workflow

This workflow integrates the "Chain of Custody" approach to ensure the compound is never
exposed to an uncontrolled environment.
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Figure 1: Safe handling lifecycle for moisture/air-sensitive halogenated pyridines.

Step-by-Step Handling Procedure

+ Acclimatization: Remove the vial from the refrigerator (+4°C) and place it in a desiccator.
Allow it to warm to room temperature (approx. 30 mins) before opening.
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o Why? Opening a cold vial introduces atmospheric moisture, leading to hydrolysis and

degradation.

¢ Transfer:

o If Solid: Use a disposable anti-static spatula.

o If Liquid/Qil: Use a gas-tight syringe or positive-displacement pipette to prevent dripping.

 Inerting: After use, backfill the headspace of the storage vial with dry Nitrogen or Argon and

seal with Parafilm.

Emergency Response & First Aid

In the event of exposure, immediate action limits systemic absorption.

Exposure Response Logic
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Figure 2: Immediate response decision tree for exposure incidents.[2]

Spill Cleanup (Small Scale < 10g)

o Evacuate: Clear the immediate area.

e PPE Up: Don Silver Shield gloves and respiratory protection if outside a hood.
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e Absorb: Use a Vermiculite or Sand dam to contain the oil/solid. Do not use combustible
materials (sawdust).

o Decontaminate: Clean the surface with a 10% bleach solution (destroys residual pyridine
ring) followed by soap and water.

» Disposal: Collect all waste in a container labeled "Hazardous Waste: Halogenated Organics."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Comprehensive Safety & Handling Guide: 5-Bromo-2-
chloro-3-ethylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13117324/docs#comprehensive-safety-handling-
guide-5-bromo-2-chloro-3-ethylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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